N-[(2-chlorophenyl)methyl]-5-phenyl-7-[3-(trifluoromethyl)phenyl]pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-5-phenyl-7-[3-(trifluoromethyl)phenyl]pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C26H18ClF3N4/c27-22-12-5-4-9-18(22)14-31-24-23-21(17-7-2-1-3-8-17)15-34(25(23)33-16-32-24)20-11-6-10-19(13-20)26(28,29)30/h1-13,15-16H,14H2,(H,31,32,33)
• InChI Key: UTLNDMMVFHEHIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C3=NC=NC(=C23)NCC4=CC=CC=C4Cl)C5=CC=CC(=C5)C(F)(F)F
• Molecular Formula: C26H18ClF3N4
• Molecular Weight: 478.9 g/mol

Description

This compound is a pyrrole-containing analog. Pyrrole is a biologically active scaffold known for its diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Molecular Structure Analysis

The compound contains a pyrrole ring system, which is a key component in many biologically active compounds. It also includes a trifluoromethyl group, which is often used in medicinal chemistry to improve the potency and selectivity of drugs.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the retrieved sources, pyrrole-containing compounds are known for their diverse reactivity, which contributes to their wide range of biological activities.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral properties. . . These findings highlight the compound’s potential in combating viral infections.

Anti-HIV Activity

Indole derivatives have been studied as anti-HIV agents. . While our compound’s specific anti-HIV activity remains unexplored, its indole core suggests potential in this field.

Antimicrobial and Antitubercular Activities

Indole derivatives have demonstrated antimicrobial and antitubercular effects. While data on our compound are limited, its structural resemblance to known antimicrobial agents warrants further investigation. Screening against bacterial and mycobacterial strains would be informative.

Future Directions

The compound belongs to the class of pyrrole-containing compounds, which are considered a potential source of biologically active compounds. Due to their diverse therapeutic response profile, many researchers are working to explore this skeleton to its maximum potential against several diseases or disorders. This suggests that there could be future research directions focusing on the development and optimization of pyrrole-containing compounds for various therapeutic applications.